Cas no 387819-23-0 (7-Chlorothieno[3,2-b]pyridine-2-carbothioamide)

7-Chlorothieno[3,2-b]pyridine-2-carbothioamide is a heterocyclic compound featuring a thienopyridine core with a chlorinated aromatic ring and a carbothioamide functional group. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chlorine substituent enhances electrophilic substitution potential, while the carbothioamide group offers versatility for further derivatization. Its fused ring system contributes to stability and potential bioactivity, particularly in medicinal chemistry applications. The compound is typically handled under controlled conditions due to its sensitivity. Its well-defined structure and functional groups make it useful for research in drug discovery and material science, particularly where sulfur-containing heterocycles are of interest.
7-Chlorothieno[3,2-b]pyridine-2-carbothioamide structure
387819-23-0 structure
Product Name:7-Chlorothieno[3,2-b]pyridine-2-carbothioamide
CAS No:387819-23-0
MF:C8H5ClN2S2
MW:228.721697568893
CID:1028862
PubChem ID:23595109
Update Time:2025-05-24

7-Chlorothieno[3,2-b]pyridine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

    • 7-Chlorothieno[3,2-b]pyridine-2-carbothioamide
    • 387819-23-0
    • DTXSID00635119
    • 7-chloro-thieno[3,2-b]pyridine-2-carbothioic acid amide
    • DB-307356
    • SCHEMBL5838932
    • SCHEMBL14409906
    • VPWFVTSSSJVAIB-UHFFFAOYSA-N
    • MDL: MFCD26383612
    • Inchi: 1S/C8H5ClN2S2/c9-4-1-2-11-5-3-6(8(10)12)13-7(4)5/h1-3H,(H2,10,12)
    • InChI Key: VPWFVTSSSJVAIB-UHFFFAOYSA-N
    • SMILES: ClC1=CC=NC2C=C(C(N)=S)SC=21

Computed Properties

  • Exact Mass: 227.9582682g/mol
  • Monoisotopic Mass: 227.9582682g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 99.2Ų

7-Chlorothieno[3,2-b]pyridine-2-carbothioamide Pricemore >>

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Additional information on 7-Chlorothieno[3,2-b]pyridine-2-carbothioamide

Comprehensive Overview of 7-Chlorothieno[3,2-b]pyridine-2-carbothioamide (CAS No. 387819-23-0)

The compound 7-Chlorothieno[3,2-b]pyridine-2-carbothioamide (CAS No. 387819-23-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This thienopyridine derivative features a chloro substituent at the 7-position and a carbothioamide group at the 2-position, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its resemblance to other thiophene-based scaffolds known for their pharmacological activities.

In recent years, the demand for 7-Chlorothieno[3,2-b]pyridine-2-carbothioamide has surged, driven by its role in developing novel kinase inhibitors and antimicrobial agents. The compound's heterocyclic core is structurally similar to several FDA-approved drugs, which has sparked interest in its use for targeted therapy and precision medicine. Its sulfur-containing moiety also contributes to its potential as a chelation agent, further expanding its utility in medicinal chemistry.

One of the most frequently searched questions about CAS No. 387819-23-0 revolves around its synthetic routes and scalability. The compound is typically synthesized via multistep organic reactions, including cyclization and functional group interconversion. Researchers often inquire about its solubility, stability, and reactivity, as these properties are critical for its application in high-throughput screening and lead optimization. Additionally, its crystal structure and hydrogen bonding patterns have been studied to understand its interactions with biological targets.

The rise of AI-driven drug discovery has further amplified interest in 7-Chlorothieno[3,2-b]pyridine-2-carbothioamide. Computational models predict its binding affinity for various enzyme active sites, making it a promising candidate for virtual screening campaigns. This aligns with the growing trend of in silico pharmacology, where researchers leverage machine learning to identify potential drug candidates. The compound's molecular weight and logP values also make it suitable for Lipinski's Rule of Five, a key criterion in druglikeness assessments.

From an industrial perspective, 387819-23-0 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly methods to produce this compound, such as catalytic processes and solvent-free reactions, to minimize environmental impact. This aligns with global efforts to reduce the carbon footprint of chemical production, a topic frequently searched by environmentally conscious researchers.

In summary, 7-Chlorothieno[3,2-b]pyridine-2-carbothioamide (CAS No. 387819-23-0) is a multifaceted compound with broad applications in drug development and material science. Its structural features, combined with advancements in computational chemistry and sustainable manufacturing, position it as a valuable asset in modern research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the search for next-generation therapeutics.

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